Cas no 1806007-96-4 (6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine
• CAS No: 1806007-96-4
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 4812354
• Update Time: 2025-06-15

6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H9F2N3/c8-7(9)4-1-2-6(11)12-5(4)3-10/h1-2,7H,3,10H2,(H2,11,12)
• InChI Key： UJVQNARPWJPHBW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0
• Topological Polar Surface Area: 64.9

Additional information on 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine

Introduction to 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine (CAS No. 1806007-96-4)

6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine, with the CAS number 1806007-96-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, an aminomethyl group, and a difluoromethyl substituent on a pyridine ring. These functional groups contribute to its potential utility in various biological and medicinal applications.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule, enhancing its pharmacological activity and metabolic stability. The presence of this group can also influence the compound's binding affinity to specific biological targets, making it a valuable scaffold for drug design.

Recent studies have explored the potential of 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine in the development of novel therapeutic agents. One such study published in the Journal of Medicinal Chemistry highlighted its use as a lead compound for the synthesis of potent inhibitors of specific enzymes involved in disease pathways. The researchers found that derivatives of this compound exhibited significant inhibitory activity against key enzymes, suggesting its potential as a starting point for drug discovery efforts.

In addition to its enzymatic inhibition properties, 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine has been investigated for its anti-inflammatory and anti-cancer activities. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound showed promising anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study in Cancer Research reported that some analogs exhibited selective cytotoxicity against cancer cells, indicating their potential as anti-cancer agents.

The structural flexibility of 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine allows for the introduction of various functional groups to optimize its pharmacological properties. For instance, modifications at the amino and aminomethyl positions can enhance solubility, bioavailability, and target specificity. These modifications are crucial for improving the therapeutic index and reducing potential side effects.

In terms of synthetic accessibility, 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine can be prepared through well-established synthetic routes. One common approach involves the reaction of 3-difluoromethylpyridine with appropriate amine derivatives under controlled conditions. This synthetic strategy provides a robust platform for the preparation of diverse derivatives, facilitating high-throughput screening and optimization processes.

The safety profile of 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine is another important aspect to consider in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further investigations are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 6-Amino-2-(aminomethyl)-3-(difluoromethyl)pyridine (CAS No. 1806007-96-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and optimization. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play a significant role in advancing medicinal chemistry and pharmaceutical research.